Cas no 1182284-27-0 (Benzene,1-(1-cyclohexen-1-yl)-4-(difluoromethoxy)-)

1182284-27-0 structure
Product name:Benzene,1-(1-cyclohexen-1-yl)-4-(difluoromethoxy)-
CAS No:1182284-27-0
MF:C13H14F2O
MW:224.246470928192
CID:97728
Benzene,1-(1-cyclohexen-1-yl)-4-(difluoromethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1-cyclohexen-1-yl)-4-(difluoromethoxy)-
- 1-(cyclohexen-1-yl)-4-(difluoromethoxy)benzene
- Benzene, 1-(1-cyclohexen-1-yl)-4-(difluoromethoxy)-
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- Inchi: 1S/C13H14F2O/c14-13(15)16-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h4,6-9,13H,1-3,5H2
- InChI Key: KLALNKOMOYNXII-UHFFFAOYSA-N
- SMILES: C1(C2CCCCC=2)=CC=C(OC(F)F)C=C1
Computed Properties
- Exact Mass: 224.10132
- Monoisotopic Mass: 224.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 9.2A^2
Experimental Properties
- Density: 1.137±0.06 g/cm3(Predicted)
- Boiling Point: 285.7±40.0 °C(Predicted)
- PSA: 9.23
- LogP: 4.24540
Benzene,1-(1-cyclohexen-1-yl)-4-(difluoromethoxy)- Related Literature
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
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Ping Zhang,Gedeng Ruan,Dong Shen RSC Adv., 2016,6, 66672-66681
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